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Compound of Interest

Compound Name: MRS2957

Cat. No.: B10771216 Get Quote

Technical Support Center: MRS2957
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of MRS2957, a

potent and selective P2Y6 agonist.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid MRS2957?

A1: Solid MRS2957 should be stored desiccated at -20°C.[1] Under these conditions, the

product can be stored for up to 6 months. It is crucial to keep the vial tightly sealed to prevent

moisture absorption.

Q2: How should I prepare and store stock solutions of MRS2957?

A2: MRS2957 is soluble in water and some suppliers may provide it pre-dissolved at a

concentration of 10mM.[1][2] For preparing stock solutions, it is recommended to use water.

Once prepared, stock solutions should be stored in aliquots in tightly sealed vials at -20°C.

Generally, these solutions are usable for up to one month. To ensure optimal performance, it is

best to prepare and use the solution on the same day.

Q3: My stock solution of MRS2957 has been stored for a while. How can I check if it is still

active?
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A3: The biological activity of your MRS2957 stock solution can be verified by performing a

functional assay, such as measuring its ability to agonize the P2Y6 receptor. A dose-response

curve can be generated to determine the EC50 value, which should be compared to the value

reported in the literature (EC50 = 12 nM).[2][3] A significant shift in the EC50 value may

indicate degradation of the compound.

Q4: I accidentally left the solid MRS2957 at room temperature for a short period. Is it still

usable?

A4: While the recommended storage temperature is -20°C, short periods at higher

temperatures (less than one week), such as what might occur during shipping, should not

significantly affect the product's life or efficacy. However, for long-term storage, it is critical to

adhere to the -20°C recommendation.

Q5: Are there any known incompatibilities or degradation pathways for MRS2957?

A5: Specific degradation pathways for MRS2957 are not extensively documented in the

provided search results. As a nucleotide analog, it may be susceptible to hydrolysis, particularly

at acidic or alkaline pH. It is advisable to maintain solutions at a neutral pH and avoid repeated

freeze-thaw cycles.

Data Summary
Storage and Stability of MRS2957

Form
Storage
Temperature

Recommended
Duration

Notes

Solid -20°C (desiccated) Up to 6 months
Keep vial tightly

sealed.

Solution -20°C Up to 1 month

Store in aliquots, use

on the same day if

possible.

Physicochemical Properties of MRS2957
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Property Value Source

Molecular Weight 1042.94 [2][3]

Formula C19H28N5O20P3.3(C2H5)3N [2][3]

Purity ≥99% (HPLC) [2][3]

Solubility Soluble in water [1][2]

Experimental Protocols
Protocol for Assessing the Stability of MRS2957 Stock
Solutions
This protocol outlines a general method to assess the stability of MRS2957 stock solutions

over time.

1. Materials:

MRS2957 stock solution (e.g., 10 mM in water)
Assay buffer (e.g., PBS, pH 7.4)
Cell line expressing the P2Y6 receptor
Calcium indicator dye (e.g., Fluo-4 AM)
Plate reader capable of measuring fluorescence

2. Method:

Prepare aliquots of the MRS2957 stock solution and store them at -20°C.
At designated time points (e.g., 0, 1, 2, 4 weeks), thaw one aliquot of the stock solution.
Prepare a serial dilution of the thawed MRS2957 in assay buffer.
Seed cells expressing the P2Y6 receptor into a 96-well plate and allow them to adhere.
Load the cells with a calcium indicator dye according to the manufacturer's instructions.
Add the serially diluted MRS2957 to the cells.
Measure the change in fluorescence using a plate reader to determine the intracellular
calcium mobilization.
Plot the dose-response curve and calculate the EC50 value for each time point.
Compare the EC50 values over time. A significant increase in the EC50 value indicates
degradation of the compound.
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Troubleshooting and Visualization
Troubleshooting Guide for MRS2957 Stability Issues
This guide provides a structured approach to troubleshooting common issues related to the

stability of MRS2957.
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Start: Unexpected Experimental Results

Verify Storage Conditions
(Solid: -20°C, desiccated)

(Solution: -20°C, aliquoted)

Improper Storage Detected

No

Storage Conditions Correct

Yes

Action: Use a fresh vial of MRS2957

End

Review Solution Preparation
(Solvent, concentration, pH)

Preparation Issue Identified

No

Preparation Protocol Correct

Yes

Action: Prepare fresh solution following protocol

Perform Functional Assay
(e.g., Calcium mobilization)

Reduced Activity Confirmed

No

Activity within Expected Range

Yes

Conclusion: Issue likely not with MRS2957 stability.
Investigate other experimental variables.

Click to download full resolution via product page

Caption: Troubleshooting workflow for MRS2957 stability issues.
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Experimental Workflow for Stability Assessment
This diagram illustrates the key steps in assessing the stability of MRS2957.

Start: Prepare MRS2957 stock solution aliquots

Store aliquots at -20°C

Thaw one aliquot at each time point
(e.g., 0, 1, 2, 4 weeks)

Perform P2Y6 receptor functional assay
(e.g., Calcium mobilization)

Analyze data and calculate EC50 values

Compare EC50 values over time

Conclusion: Compound is stable under storage conditions

EC50 values consistent

Conclusion: Compound shows degradation

EC50 values increase

End
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Click to download full resolution via product page

Caption: Workflow for assessing MRS2957 stability over time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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